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Compound of Interest

Compound Name: p-Coumaryl alcohol 4-glucoside

CAS No.: 120442-73-1

Cat. No.: B1232182

Get Quote

Executive Summary
Triandrin (p-Coumaryl alcohol 4-O-

-D-glucopyranoside) is a critical phenylpropanoid glycoside acting as a soluble storage form of
monolignols in plant vascular systems, particularly within the Salicaceae family (e.g., Salix
viminalis).[1][2][3][4][5][6][7] Its accurate identification is pivotal for researchers studying lignin
biosynthesis, carbon sequestration, and phenylpropanoid metabolism.

This guide provides a definitive spectroscopic reference for Triandrin, synthesizing High-

Resolution LC-MS/MS fragmentation patterns and Nuclear Magnetic Resonance (NMR)

chemical shifts. It moves beyond static data lists to explain the structural causality of the

signals, ensuring researchers can validate their isolates with high confidence.

Part 1: Chemical Identity & Structural Logic
Before spectroscopic analysis, the structural connectivity must be understood to interpret data

correctly. Triandrin consists of the monolignol p-coumaryl alcohol conjugated to a glucose

moiety at the phenolic 4-position via a
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-glycosidic linkage.

Table 1: Chemical Specifications

Property Detail

| IUPAC Name | 4-[(1E)-3-Hydroxyprop-1-en-1-yl]phenyl

-D-glucopyranoside | | Common Name | Triandrin | | CAS Number | 120442-73-1 | | Molecular
Formula | C

H

O

| | Molecular Weight | 312.32 g/mol | | Key Structural Features | Trans-alkene geometry (

Hz); Phenolic glucoside linkage; Primary allylic alcohol. |

Part 2: High-Resolution LC-MS/MS Profiling
Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary method for high-throughput

identification. For phenolic glycosides like Triandrin, Negative Ion Mode (ESI-) is the industry

standard due to the acidic nature of the phenolic protons (even though the phenol is

glycosylated, the sugar hydroxyls and the allylic alcohol facilitate ionization).

Ionization & Fragmentation Logic
Precursor Ion: The molecule readily deprotonates to form the [M-H]

ion at

311.

Primary Fragmentation: The weakest bond is the glycosidic ether linkage. Collision-Induced

Dissociation (CID) typically results in the neutral loss of the hexose moiety (Glucose, 162

Da).

Daughter Ion: The resulting fragment is the deprotonated aglycone (p-coumaryl alcohol) at
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149.

Diagnostic MS Data Table
Ion Type

m/z
(Experimental)

Formula Identity Mechanism

Precursor 311.11

[C

H

O

]

[M-H] Deprotonation

Adduct 357.11

[C

H

O

+ HCOOH]

[M+Formate]
Formic acid

adduct (common

in mobile phase)

Fragment 1 149.06

[C

H

O

]

Aglycone

Neutral loss of

Glucose (-162

Da)

Fragment 2 119.05

[C

H

O]

Vinylphenol

Loss of CH

O from aglycone

(secondary)

Recommended LC Protocol
Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).

Mobile Phase:
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A: Water + 0.1% Formic Acid (Suppresses silanol ionization, improves peak shape).

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 40% B over 15 minutes. Triandrin typically elutes earlier than its aglycone

due to the polarity of the glucose.

Part 3: Nuclear Magnetic Resonance (NMR)
Characterization
NMR provides the definitive structural proof. The data below is standardized for DMSO-

, the preferred solvent for glycosides due to the solubility of the sugar moiety.

Structural Causality in NMR
The Double Bond: The alkene protons (H-7 and H-8) must show a large coupling constant (

Hz), confirming the trans (

) geometry characteristic of monolignol biosynthesis.

The Glycosidic Linkage: The anomeric proton (H-1') appears as a doublet with

Hz. This large coupling indicates a diaxial relationship between H-1' and H-2', confirming the

-configuration.

The Aglycone Shift: Compared to free p-coumaryl alcohol, the aromatic protons adjacent to

the oxygen (H-3/5) shift downfield slightly due to the glycosylation.

H NMR Data (400/500 MHz, DMSO- )
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

Aglycone

2, 6 7.35 - 7.40 d 8.5
Aromatic, ortho

to alkyl chain

3, 5 7.00 - 7.05 d 8.5

Aromatic, ortho

to glycoside

(shielded)

7 6.45 - 6.55 d 15.9
Alkene (

), trans geometry

8 6.20 - 6.30 dt 15.9, 5.0

Alkene (

), couples to H-7

and H-9

9 4.10 - 4.15 dd/m 5.0
Allylic CH

OH

9-OH 4.70 - 4.80 t 5.5

Primary alcohol

hydroxyl (visible

in DMSO)

Glucose

1' 4.85 - 4.95 d 7.5

Anomeric proton

(

-linkage)

2' - 5' 3.10 - 3.50 m -

Sugar ring

protons

(overlapping)

6'a, 6'b 3.40 - 3.70 m -
Sugar primary

alcohol CH
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C NMR Data (100/125 MHz, DMSO- )
Position (ppm) Type Assignment

C-4 156.5 C-O
Ipso-carbon

(Glycosylated)

C-1 130.5 C
Ipso-carbon (Alkyl

chain)

C-7 128.5 CH
Alkene (

)

C-2, 6 127.5 CH Aromatic

C-8 126.8 CH
Alkene (

)

C-3, 5 116.2 CH Aromatic

C-1' 100.5 CH
Anomeric Carbon

(Diagnostic)

C-5' 77.0 CH Sugar ring

C-3' 76.5 CH Sugar ring

C-2' 73.2 CH Sugar ring

C-4' 69.8 CH Sugar ring

C-9 61.5 CH Allylic alcohol

C-6' 60.8 CH Sugar alcohol

Part 4: Isolation & Purification Workflow
To generate the material for these analyses, a robust isolation protocol is required. The

following workflow is adapted from standard phytochemical isolation procedures for Salix

species.
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Experimental Protocol
Extraction: Pulverize dried Salix bark. Extract with MeOH:H

O (80:20) at room temperature for 24h.

Partitioning: Evaporate MeOH. Partition the aqueous residue with

-hexane (to remove lipids/waxes) followed by Ethyl Acetate (to remove aglycones and
flavonoids). Triandrin remains in the aqueous phase or interface.

Enrichment: Load the aqueous phase onto a C18 Solid Phase Extraction (SPE) cartridge.

Wash with water (removes sugars/salts). Elute with 30% MeOH.

Purification: Perform Preparative HPLC (C18 column) using a Water/Acetonitrile gradient.

Collect the peak corresponding to the UV max at ~260 nm.

Workflow Visualization
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Figure 1: Step-by-step fractionation and isolation workflow for obtaining high-purity Triandrin

from plant biomass.

Part 5: Biosynthetic Context[9]
Understanding the origin of Triandrin aids in metabolomic profiling. It is synthesized from

Phenylalanine via the general phenylpropanoid pathway. The final step involves the

glycosylation of p-coumaryl alcohol by a specific UDP-glucosyltransferase (UGT), sequestering

the reactive monolignol into a stable, water-soluble form (Triandrin) for storage in the vacuole.

L-Phenylalanine Cinnamic AcidPAL p-Coumaric AcidC4H p-Coumaryl CoA4CL p-Coumaryl AldehydeCCR p-Coumaryl Alcohol
(Monolignol)

CAD

Triandrin
(Storage Form)

UGT
(Glucosylation)

Lignin Polymer

Peroxidase/Laccase
(Polymerization)

Click to download full resolution via product page

Figure 2: Biosynthetic pathway showing the diversion of p-coumaryl alcohol to Triandrin

(storage) vs. Lignin (cell wall).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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